Cas no 1630815-43-8 (tert-butyl (2R)-2-(aminomethyl)-2-propylazetidine-1-carboxylate)

• Product Name: tert-butyl (2R)-2-(aminomethyl)-2-propylazetidine-1-carboxylate
• CAS No: 1630815-43-8
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• MDL: MFCD28166336
• CID: 3047765
• PubChem ID: 91800932
• Update Time: 2025-04-21

tert-butyl (2R)-2-(aminomethyl)-2-propylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 2-(aminomethyl)-2-propylazetidine-1-carboxylate
• tert-butyl (2R)-2-(aminomethyl)-2-propylazetidine-1-carboxylate
• 1630815-43-8
• AS-52238
• P14619
• (2R)-1-Boc-2-(aminomethyl)-2-propylazetidine
• CS-0048655
• (R)-tert-Butyl2-(aminomethyl)-2-propylazetidine-1-carboxylate
• AKOS025289842
• SB40853

• MDL： MFCD28166336
• Inchi： 1S/C12H24N2O2/c1-5-6-12(9-13)7-8-14(12)10(15)16-11(2,3)4/h5-9,13H2,1-4H3/t12-/m1/s1
• InChI Key： GCEQPBSLYITHFN-GFCCVEGCSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@@]1(CN)CCC)=O

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.6Ų

tert-butyl (2R)-2-(aminomethyl)-2-propylazetidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids